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Compound of Interest

Compound Name: 18-Pentatriacontanone

Cat. No.: B1583050 Get Quote

An In-depth Technical Guide to 18-
Pentatriacontanone
This guide provides a comprehensive overview of 18-Pentatriacontanone, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

physical properties, synthesis, and applications.

Introduction to 18-Pentatriacontanone
18-Pentatriacontanone, also known by common names such as Stearone or Diheptadecyl

ketone, is a long-chain aliphatic ketone.[1][2] Its chemical formula is C35H70O.[1][3] This

symmetrical ketone consists of a carbonyl group bonded to two heptadecyl (C17H35) chains. It

is characterized as an off-white powder and is insoluble in water.[4][5] Due to its stability at high

temperatures and resistance to acids and alkalis, it finds use in various industrial and research

applications.[4] It is compatible with high-melting vegetable waxes, fatty acids, and paraffins at

room temperature.[4]

Chemical Identity and Structure
The unique identity of 18-Pentatriacontanone is defined by several key identifiers.
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Identifier Value

IUPAC Name pentatriacontan-18-one[6]

CAS Number 504-53-0[1]

Molecular Formula C35H70O[1]

Molecular Weight 506.93 g/mol [5]

InChI

InChI=1S/C35H70O/c1-3-5-7-9-11-13-15-17-19-

21-23-25-27-29-31-33-35(36)34-32-30-28-26-

24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-

2H3[1]

InChIKey DMCJFWXGXUEHFD-UHFFFAOYSA-N[1]

SMILES
CCCCCCCCCCCCCCCCCC(=O)CCCCCCCC

CCCCCCCCC[2]

Synonyms

Di-n-heptadecyl ketone, Diheptadecyl ketone,

Heptadecyl ketone, Stearone, Stearyl ketone[1]

[2]

The following diagram illustrates the molecular structure of 18-Pentatriacontanone.

Chemical structure of 18-Pentatriacontanone.

Physicochemical Properties
A summary of the key physical and chemical properties of 18-Pentatriacontanone is

presented below.

Property Value

Appearance Off-white powder[5]

Melting Point 86-87 °C[5] (362.0 K[3])

Boiling Point 345 °C at 12 mmHg[5]

Solubility Soluble in benzene; Insoluble in water[4][5]
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Experimental Protocols
A common method for the synthesis of 18-Pentatriacontanone is through the ketonisation of

stearic acid.[7]

Materials and Equipment:

C18 fatty acid fraction (Stearic acid) derived from plant oils (e.g., linseed, soybean,

rapeseed)

Paraffinic diesel fuel of biological origin (as diluent)

MnO2 catalyst

Tubular reactor

Standard laboratory glassware and distillation apparatus

Procedure:

Feedstock Preparation: A mixture of plant oils is pretreated by hydrolysis and distillation to

isolate the C18 fatty acid fraction. This fraction is then diluted with a paraffinic diesel fuel. For

example, a feedstock with a C18 acid content of 31% by weight can be prepared.[7]

Pre-hydrogenation: The double bonds within the feedstock are selectively pre-hydrogenated

to yield stearic acid.[7]

Ketonisation: The stearic acid is continuously ketonised at atmospheric pressure in a tubular

reactor containing a MnO2 catalyst.[7]

Reaction Conditions: The reactor temperature is maintained at 370°C, with a weight hourly

space velocity (WHSV) of the total feed set to 3 l/h.[7]

Product Formation: The reaction yields 18-pentatriacontanone (stearone) in the diluent. A

yield of 22% by weight has been reported under these conditions.[7]

Applications and Uses
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18-Pentatriacontanone has several documented applications across different fields:

Industrial Additive: It is used as an antiblocking agent.[4]

Research: It serves as a chemical intermediate in pharmaceutical research.[4]

Cosmetics: It functions as a viscosity controlling agent in cosmetic products.[6]

Natural Occurrence: The compound has been identified in the plant Saxifraga stolonifera.[6]

Safety and Handling
Based on aggregated GHS data from multiple notifications, 18-Pentatriacontanone does not

meet the criteria for hazard classification for a significant percentage of reports.[6] However,

standard laboratory safety precautions should always be observed when handling this

chemical. For skin contact, it is advised to wash the affected area with plenty of water and to

wash contaminated clothing before reuse.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is 18-Pentatriacontanone and its chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583050#what-is-18-pentatriacontanone-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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